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Compound of Interest

Compound Name: Roniciclib

Cat. No.: B8087102

Get Quote

An in-depth analysis of the potent and selective pan-CDK inhibitor, Roniciclib (BAY 1000394),

focusing on its target selectivity, mechanism of action, and the experimental methodologies

used for its characterization.

Introduction
Roniciclib (BAY 1000394) is an orally bioavailable, small-molecule, pan-cyclin-dependent

kinase (CDK) inhibitor that has demonstrated significant anti-proliferative activity in a broad

range of human cancer cell lines and potent tumor growth inhibition in xenograft models.[1]

Developed by Bayer, Roniciclib targets key regulators of the cell cycle and transcription,

making it a compound of high interest for oncology research and development. This technical

guide provides a comprehensive overview of Roniciclib's target selectivity, delving into its

inhibitory potency, kinetic binding properties, and the downstream cellular consequences of

target engagement. Detailed experimental protocols for key assays are provided to enable

researchers to replicate and build upon existing findings.

Target Selectivity Profile
Roniciclib exhibits a potent inhibitory profile against multiple members of the CDK family, with

nanomolar IC50 values against both cell cycle-regulating and transcriptional CDKs.[2] Its
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primary targets include CDK1, CDK2, CDK4, CDK7, and CDK9. Notably, Roniciclib also

demonstrates inhibitory activity against other kinases, such as Aurora A and FGFR1, albeit with

varying potency.

Biochemical Inhibition Data
The inhibitory activity of Roniciclib has been quantified using various biochemical assays. The

half-maximal inhibitory concentration (IC50) values against a panel of key kinases are

summarized in the table below.

Target IC50 (nM)

CDK1/cyclin B 7

CDK2/cyclin E 9

CDK4/cyclin D 11

CDK7/Cyclin H/MAT1 25

CDK9/cyclin T1 5

Aurora A 20

FGFR1 40

Data sourced from multiple studies, please refer to citations for specific experimental details.[2]

Kinetic Selectivity: The Importance of Residence
Time
A distinguishing feature of Roniciclib is its "kinetic selectivity," which is characterized by

prolonged target residence times on specific CDKs, most notably CDK2 and CDK9.[2][3]

Residence time (τ), the reciprocal of the dissociation rate constant (koff), is an increasingly

recognized parameter in drug discovery, as it can provide a more accurate prediction of a

drug's in vivo efficacy than binding affinity (Ki) or IC50 alone. A longer residence time indicates

a more sustained inhibition of the target kinase.
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Roniciclib's extended residence time on CDK2 and CDK9 is attributed to a conformational

adaptation of the DFG (Asp-Phe-Gly) loop in the kinase domain upon binding. This is in

contrast to its more transient binding to other CDKs.[3] This kinetic selectivity is believed to be

a key contributor to its potent anti-tumor efficacy.[2]

Target Residence Time Data
The residence times of Roniciclib for a panel of kinases were determined using Surface

Plasmon Resonance (SPR).

Target Residence Time (τ) [min]

pCDK1/cyclin B 1.7

pCDK2/cyclin A 125

pCDK4/cyclin D < 1

pCDK6/cyclin D < 1

pCDK9/cyclin T1 400

Aurora A < 1

FGFR1 < 1

Data represents the mean of multiple experiments.[2]

Signaling Pathways and Cellular Effects
Roniciclib's inhibition of multiple CDKs leads to pleiotropic effects on cancer cells, primarily

through the disruption of cell cycle progression and transcription.

Cell Cycle Arrest: By inhibiting CDK1, CDK2, and CDK4, Roniciclib blocks the

phosphorylation of the Retinoblastoma protein (pRb), a key tumor suppressor.[3]

Hypophosphorylated pRb remains bound to the E2F family of transcription factors,

preventing the expression of genes required for the G1/S and G2/M phase transitions,

ultimately leading to cell cycle arrest.[1]
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Transcriptional Inhibition: Inhibition of CDK7 and CDK9, components of the general

transcription machinery, leads to a global shutdown of transcription. This is particularly

detrimental to cancer cells, which often exhibit a high dependency on the continuous

transcription of oncogenes and anti-apoptotic proteins for their survival.
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Figure 1: Roniciclib's dual mechanism of action on cell cycle and transcription.

Experimental Protocols
Biochemical Kinase Inhibition Assay (Generic Protocol)
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This protocol describes a common method for determining the IC50 of an inhibitor against a

specific kinase.

Reagents and Materials:

Recombinant purified kinase (e.g., CDK2/cyclin E)

Kinase-specific substrate (e.g., histone H1)

ATP (radiolabeled [γ-³²P]ATP or for non-radioactive methods, cold ATP)

Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01%

Brij-35)

Test compound (Roniciclib) serially diluted in DMSO

96-well plates

Phosphocellulose paper and scintillation counter (for radiometric assay) or ADP-Glo™

Kinase Assay (Promega) and luminometer (for non-radioactive assay)

Procedure:

1. Prepare a reaction mixture containing the kinase and its substrate in the kinase reaction

buffer.

2. Add serially diluted Roniciclib or DMSO (vehicle control) to the wells of a 96-well plate.

3. Add the kinase/substrate mixture to the wells.

4. Initiate the kinase reaction by adding ATP.

5. Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

6. Terminate the reaction. For radiometric assays, this is typically done by adding phosphoric

acid and spotting the reaction mixture onto phosphocellulose paper. For ADP-Glo™, a

stop reagent is added.
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7. Quantify kinase activity. For radiometric assays, measure the incorporation of ³²P into the

substrate using a scintillation counter. For ADP-Glo™, measure the luminescence

generated from the conversion of ADP to ATP.

8. Calculate the percent inhibition for each Roniciclib concentration relative to the DMSO

control.

9. Determine the IC50 value by fitting the data to a four-parameter logistic dose-response

curve.
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Figure 2: General workflow for a biochemical kinase inhibition assay.

pRb Phosphorylation Recovery Assay
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This cell-based assay measures the duration of target engagement in a cellular context.

Cell Culture and Treatment:

Plate HeLa-MaTu cells in 12-well plates and allow them to adhere overnight.

Treat the cells with Roniciclib (e.g., 100 nM) or a comparator compound for 90 minutes.

Remove the compound-containing medium and wash the cells with fresh, pre-warmed

medium.

Add fresh medium to the cells.

Cell Lysis and Analysis:

At various time points after compound washout (e.g., 0, 15, 30, 60, 120, 180 minutes),

lyse the cells.

Determine the levels of phosphorylated pRb (at specific serine/threonine residues) and

total pRb in the cell lysates using an enzyme-linked immunosorbent assay (ELISA) or

Western blotting.

Data Analysis:

Normalize the phosphorylated pRb signal to the total pRb signal for each time point.

Plot the recovery of pRb phosphorylation over time. A slower recovery indicates a longer

residence time of the inhibitor on its target CDKs.[3]

Cell Cycle Analysis by Flow Cytometry
This method is used to determine the effect of Roniciclib on cell cycle distribution.

Cell Treatment and Harvesting:

Treat cancer cells (e.g., 8505C anaplastic thyroid cancer cells) with Roniciclib (e.g., 25

nM) or DMSO for a specified duration (e.g., 24 hours).

Harvest the cells by trypsinization, wash with PBS, and count them.
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Fixation and Staining:

Fix the cells in ice-cold 70% ethanol while vortexing gently.

Incubate the cells at -20°C for at least 2 hours (or overnight).

Wash the cells with PBS to remove the ethanol.

Resuspend the cells in a staining solution containing a DNA-intercalating dye (e.g.,

propidium iodide) and RNase A.

Incubate in the dark at room temperature for 30 minutes.

Flow Cytometry and Data Analysis:

Analyze the stained cells using a flow cytometer.

Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to deconvolute the DNA content

histograms and determine the percentage of cells in the G0/G1, S, and G2/M phases of

the cell cycle. An accumulation of cells in a particular phase indicates a cell cycle arrest at

that point.

Conclusion
Roniciclib is a potent pan-CDK inhibitor with a unique "kinetic selectivity" profile, characterized

by prolonged residence times on CDK2 and CDK9. This sustained target inhibition is a key

driver of its robust anti-tumor activity. The dual mechanism of action, involving both cell cycle

arrest and transcriptional inhibition, makes Roniciclib a promising therapeutic candidate for a

variety of malignancies. The experimental protocols detailed in this guide provide a framework

for the further investigation and characterization of Roniciclib and other kinase inhibitors in

preclinical drug development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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